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Compound of Interest

Compound Name: Ochracenomicin B

Cat. No.: B1247948

Disclaimer: A specific Safety Data Sheet (SDS) for Ochracenomicin B is not readily available
in public databases. Therefore, this compound must be handled as a substance with unknown
hazards. The following procedures are based on a precautionary approach, treating
Ochracenomicin B as potentially hazardous. It is imperative to consult your institution's
Environmental Health and Safety (EHS) office for specific guidance and to ensure full
compliance with local, state, and federal regulations.

Ochracenomicin B is classified as a benz[a]anthraquinone antibiotic. Compounds in this
class, and related mycotoxins, can exhibit significant biological activity and potential toxicity.
Due to the lack of specific toxicological data for Ochracenomicin B, it is prudent to reference
the hazards of similar, well-studied mycotoxins like Ochratoxin A and B to inform safe handling
and disposal practices.

Comparative Hazard Data of Related Mycotoxins

The following table summarizes the known hazards of Ochratoxin A and Ochratoxin B. This
information underscores the need for caution when handling Ochracenomicin B.
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Hazard Classification

Ochratoxin A

Ochratoxin B

Acute Toxicity (Oral)

Fatal if swallowed

Toxic if swallowed

Carcinogenicity

Suspected of causing cancer

Suspected of causing cancer

Reproductive Toxicity

May damage fertility or the
unborn child

Data not available

Skin Irritation

Causes skin irritation

Causes skin irritation

Eye Irritation

Causes serious eye irritation

Causes serious eye irritation

Target Organ Toxicity

May cause damage to organs
through prolonged or repeated

exposure

May cause respiratory irritation

This data is compiled from various safety data sheets and should be used for illustrative

purposes to emphasize a precautionary approach.

Experimental Protocols: Step-by-Step Disposal

Procedures

The following protocols outline the necessary steps for the safe disposal of Ochracenomicin

B, assuming it is a potentially hazardous substance.

Personal Protective Equipment (PPE)

Before handling Ochracenomicin B for disposal, ensure the following PPE is worn to prevent

exposure:

o Eye Protection: Chemical splash goggles.

» Hand Protection: Chemical-resistant gloves (e.g., nitrile).

e Body Protection: A standard laboratory coat.

o Respiratory Protection: If handling the powder form outside of a certified chemical fume

hood, a NIOSH-approved respirator may be necessary. Consult your EHS office for specific
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requirements.

Waste Segregation and Collection

Proper segregation is critical for safe and compliant hazardous waste disposal.
e Solid Waste:

o Collect any solid Ochracenomicin B waste, including contaminated consumables (e.g.,
weigh boats, pipette tips, gloves), in a designated, leak-proof, and sealable hazardous
waste container.

o This container should be clearly labeled for hazardous chemical waste.
o Do not mix with non-hazardous or other types of waste.
e Liquid Waste:

o Collect solutions containing Ochracenomicin B in a designated, leak-proof, and sealable
hazardous waste container.

o Ensure the container is compatible with the solvents used.
o Do not overfill the container; leave adequate headspace.
e Sharps Waste:

o Any sharps (e.g., needles, glass Pasteur pipettes) contaminated with Ochracenomicin B
must be placed in a designated sharps container that is puncture-resistant and leak-proof.

o The sharps container must also be labeled as hazardous chemical waste.

Labeling and Storage

Proper labeling and storage are mandated by regulations such as the Resource Conservation
and Recovery Act (RCRA).

» Labeling: Affix a hazardous waste label to the container as soon as the first item of waste is
added. The label must include:
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The words "Hazardous Waste."

[e]

o

The full chemical name: "Ochracenomicin B."

[¢]

The approximate amount of waste.

The date accumulation started.

[¢]

[e]

The primary hazards (e.g., "Potentially Toxic," "Handle with Caution™).

o Storage: Store the sealed waste container in a designated satellite accumulation area within
the laboratory. This area should be secure and away from general traffic.

Spill Management

In the event of a spill, immediate and appropriate action is required.
o Alert Personnel: Notify others in the immediate area of the spill.

» Evacuate: If the spill is large or involves a highly volatile solvent, evacuate the area and
contact your institution's EHS office immediately.

» For Minor Spills (if trained and equipped):
o Wear appropriate PPE.

o If the material is a powder, gently cover it with a damp paper towel to avoid generating
dust.

o Use a chemical spill kit to absorb and contain the spill.
o Collect all cleanup materials into the designated hazardous waste container.

o Clean the spill area thoroughly with an appropriate decontaminating solution, and collect
the cleaning materials as hazardous waste.

Final Disposal

» Once the hazardous waste container is full or ready for disposal, seal it securely.
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» Arrange for pickup by your institution's EHS department or a licensed hazardous waste
contractor.

e Ensure all required documentation is completed for the waste manifest system, which tracks
hazardous waste from "cradle-to-grave."

Mandatory Visualization

The following diagram illustrates the workflow for the proper disposal of a chemical with
unknown hazards like Ochracenomicin B.
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Workflow for Disposal of a Chemical with Unknown Hazards

Preparation & Assessment

Start: Need to Dispose of Ochracenomicin B

\4

Assess Hazards:
No SDS Available

Apply Precautionary Principle:

Treat as Hazardous

Don Appropriate PPE

Waste Collection‘% Segregation

Segregate Waste Streams

Solid Liquid Sharps
A
Solid Waste Liquid Waste Sharps Waste
(Contaminated PPE, etc.) (Solutions) (Needles, Glassware)

Containmer‘ 't & Labeling

Seal in Labeled Seal in Labeled Seal in Labeled

Hazardous Waste Container Hazardous Waste Container

Hazardous Sharps Container

Disposal

Store in Satellite
Accumulation Area

Contact EHS for Pickup

Click to download full resolution via product page

Caption: Disposal workflow for chemicals with unknown hazards.
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¢ To cite this document: BenchChem. [Proper Disposal of Ochracenomicin B: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1247948#ochracenomicin-b-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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